Cas no 6152-25-6 ((S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide)

• Product Name: (S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide
• CAS No: 6152-25-6
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 46444
• PubChem ID: 1550116
• Update Time: 2025-06-14

(S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide
• (S)-(-)-5-(alpha-Phenylethyl)semioxamazide
• (S)-(-)-5-(Α-PHENYLETHYL)SEMIOXAMAZIDE
• 2-hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide
• ((S)-1-Phenyl-aethyl)-oxalamidsaeure-hydrazid
• (-)(S)-(α-phenylethyl)-5-semioxamazide
• (-)-5-(α-phenyl)semioxamazide
• (S)-(-)-2-hydrazino-2-oxo-N-(1-phenylethyl)acetamide
• (S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide
• (S)-(-)-5-(α-phenethyl)semioxamazide
• (S)-2-hydrazino-2-oxo-N-(1-phenylethyl)acetamide
• Acetic acid, oxo[(1-phenylethyl)amino]-, hydrazide, (-)-
• Nsc100178
• 5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE, (-)-
• l-5-(.alpha.-Phenylethyl)semioxamazide
• (-)-5-(alpha-Phenylethyl)semioxamazide
• MWY18IKQ2J
• Acetic acid, 2-oxo-2-(((1S)-1-phenylethyl)amino)-, hydrazide
• A1-45727
• (-)-5-(.ALPHA.-METHYLBENZYL)SEMIOXAMAZIDE
• L-5-(alpha-phenylethyl)semioxamazide
• 5-(alpha-Phenylethyl)semioxamazide, (-)-
• Q27284277
• 5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE, L-
• NSC-100178
• (S)-(-)-5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE
• 2-hydrazinyl-2-oxo-N-[(1S)-1-phenylethyl]acetamide
• (-)-5-(alpha-Methylbenzyl)semioxamazide
• 5-(alpha-Phenylethyl)semioxamazide L-form [MI]
• UNII-MWY18IKQ2J
• AKOS015918311
• 6152-25-6
• 5-(alpha-Phenylethyl)semioxamazide, L-
• (-)-5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE
• 5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE L-FORM [MI]

• Inchi： 1S/C10H13N3O2/c1-7(8-5-3-2-4-6-8)12-9(14)10(15)13-11/h2-7H,11H2,1H3,(H,12,14)(H,13,15)/t7-/m0/s1
• InChI Key： UQXPGBTUPFWHEF-ZETCQYMHSA-N
• SMILES： O=C(C(NN)=O)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.10100
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22000
• LogP: 1.33580

Additional information on (S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide

Comprehensive Overview of (S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide (CAS No. 6152-25-6)

(S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide (CAS No. 6152-25-6) is a chiral organic compound with significant applications in pharmaceutical research and asymmetric synthesis. This compound, characterized by its hydrazinyl and acetamide functional groups, is widely utilized as a building block in the development of bioactive molecules. Its stereospecificity makes it particularly valuable for designing enantioselective catalysts and therapeutic agents targeting neurological and metabolic disorders.

The growing interest in chiral auxiliaries and asymmetric synthesis has positioned (S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide as a key intermediate in modern organic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for conditions like Alzheimer’s disease and diabetes, where enantiopure compounds exhibit enhanced efficacy. Its CAS No. 6152-25-6 is frequently cited in patents and academic journals, reflecting its relevance in cutting-edge science.

One of the trending topics in chemical research is the demand for sustainable synthesis methods. (S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide has been studied in green chemistry contexts, with efforts to optimize its production using catalytic processes and biodegradable solvents. This aligns with the broader industry shift toward eco-friendly manufacturing, a subject frequently searched by professionals and academics alike.

Another area of interest is the compound’s role in peptide modification and proteomics. Its hydrazide moiety enables selective conjugation with carbonyl groups, making it useful for labeling biomolecules in mass spectrometry and diagnostic assays. Such applications are pivotal in personalized medicine, a hot topic in healthcare innovation.

From a commercial perspective, suppliers of CAS No. 6152-25-6 emphasize its high purity (>98%) and stability under controlled conditions. Quality benchmarks are critical for buyers, who often search for GMP-compliant or research-grade specifications. The compound’s storage requirements (e.g., inert atmosphere, low temperature) are also frequently queried in procurement discussions.

In summary, (S)-(-)-2-Hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide exemplifies the intersection of chiral chemistry and applied life sciences. Its versatility and alignment with trends like green chemistry and precision medicine ensure its continued prominence in both academic and industrial settings.